Cas no 2171882-71-4 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)butanamidobutanoic acid)
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)butanamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)butanamidobutanoic acid
- 2171882-71-4
- 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]butanoic acid
- EN300-1506892
-
- Inchi: 1S/C27H34N2O5/c1-5-27(4,25(32)29(18(2)3)16-10-15-24(30)31)28-26(33)34-17-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,18,23H,5,10,15-17H2,1-4H3,(H,28,33)(H,30,31)
- InChI Key: IRGCNWVLFHRQDV-UHFFFAOYSA-N
- SMILES: O(C(NC(C)(CC)C(N(CCCC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 466.24677219g/mol
- Monoisotopic Mass: 466.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 11
- Complexity: 704
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 95.9Ų
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)butanamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1506892-0.05g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]butanoic acid |
2171882-71-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1506892-0.1g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]butanoic acid |
2171882-71-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1506892-0.25g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]butanoic acid |
2171882-71-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1506892-0.5g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]butanoic acid |
2171882-71-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1506892-1.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]butanoic acid |
2171882-71-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1506892-2.5g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]butanoic acid |
2171882-71-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1506892-5.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]butanoic acid |
2171882-71-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1506892-10.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]butanoic acid |
2171882-71-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1506892-50mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]butanoic acid |
2171882-71-4 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1506892-100mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]butanoic acid |
2171882-71-4 | 100mg |
$2963.0 | 2023-09-27 |
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)butanamidobutanoic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)butanamidobutanoic acid
4-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)butanamidobutanoic acid: A Comprehensive Overview
The compound with CAS No 2171882-71-4, known as 4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-N-(propan-2-yl)-3-methylbutanamide (commonly referred to as Fmoc-amino acid derivative), is a significant molecule in the field of organic chemistry and biochemistry. This compound is widely recognized for its role in peptide synthesis and drug development. The structure of this molecule incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis.
The Fmoc group is attached to the amino terminus of the molecule, making it a valuable reagent in solid-phase peptide synthesis (SPPS). The Fmoc group is particularly useful because it is stable under basic conditions but can be easily removed under acidic conditions, such as with trifluoroacetic acid (TFA). This property makes it ideal for stepwise synthesis of peptides, where each amino acid is added sequentially with precise control over the reaction conditions.
Recent advancements in peptide synthesis have further highlighted the importance of Fmoc-amino acid derivatives like CAS No 2171882-71-4. Researchers have explored the use of these compounds in the development of bioactive peptides and protein mimetics. For instance, studies have demonstrated that Fmoc-amino acids can be used to synthesize peptides with enhanced stability and bioavailability, making them potential candidates for drug delivery systems.
In addition to its role in peptide synthesis, this compound has also been investigated for its potential applications in materials science. The unique structure of the Fmoc group allows for the creation of self-assembling peptides, which can form nanofibers or hydrogels. These materials have shown promise in tissue engineering and regenerative medicine, where they can serve as scaffolds for cell growth and differentiation.
Furthermore, the use of Fmoc-amino acids has been extended to the field of diagnostics. By incorporating these groups into biosensors or imaging agents, researchers have developed tools for detecting specific biomarkers associated with diseases such as cancer or neurodegenerative disorders. These innovations underscore the versatility and importance of CAS No 2171882-71-4 in modern biomedical research.
Recent studies have also focused on optimizing the synthesis and purification processes of Fmoc-amino acids like CAS No 2171882-71-4. By employing green chemistry principles and sustainable practices, scientists aim to reduce the environmental impact of peptide synthesis while maintaining high yields and purity levels. Such efforts are critical for scaling up production to meet the growing demand for custom peptides in pharmaceutical and biotechnological industries.
Another area of active research involves the modification of Fmoc-amino acids to enhance their functionality. For example, researchers have explored the addition of fluorescent tags or clickable handles to these molecules, enabling real-time monitoring of peptide assembly or facilitating conjugation with other biomolecules. These modifications open up new possibilities for studying protein-protein interactions and developing novel therapeutic agents.
The application of computational chemistry tools has also played a pivotal role in advancing our understanding of CAS No 2171882-71
2171882-71-4 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)butanamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)